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Compound of Interest

Compound Name: 2,6-Difluorobenzylamine

Cat. No.: B1295058

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the safe handling of 2,6-Difluorobenzylamine. Adherence to these
guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Immediate Precautions

2,6-Difluorobenzylamine is a corrosive chemical that can cause severe skin burns and eye
damage.[1][2] It is harmful if inhaled and may cause respiratory irritation.[3] Ingestion can lead
to severe and permanent damage to the digestive tract.[1] The substance is also a combustible
liquid.[4][5]

Signal Word: Danger[4][6]

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[2][4]
e H332: Harmful if inhaled.[3]

» H335: May cause respiratory irritation.[3]

Immediate Actions:
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» Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[1][5]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[5][7]

« Avoid all direct contact with the substance. Do not breathe dust, vapor, mist, or gas.[1][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,6-

Difluorobenzylamine.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield (8-inch minimum).
Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[1][5][7]

To protect against splashes
and vapors that can cause

severe eye damage.[1]

Skin Protection

Chemical-resistant gloves
(inspect before use) and a
complete protective suit to

prevent skin contact.[1][8]

The substance causes severe

skin burns upon contact.[1]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded
or if irritation is experienced.[5]
[7] A type ABEK (EN14387)
respirator filter is

recommended.[4]

To prevent respiratory tract
irritation and burns from

inhalation of vapors or mists.

[1]

Step-by-Step Handling and Storage Procedures

Handling:
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» Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for
any signs of degradation.

e Location: Conduct all work with 2,6-Difluorobenzylamine inside a certified chemical fume
hood.[1][5]

e Dispensing: Use only non-sparking tools and explosion-proof equipment.[9] Ground and
bond containers when transferring material.[9]

» Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][10]
Contaminated clothing should be removed immediately and washed before reuse.[1][10]
Destroy contaminated shoes.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated as a
corrosives area.[1][5] Recommended storage temperature is between 2-8°C.[11]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][5]

Store locked up.[9][10]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and acid
chlorides.[1][5]

Emergency and First Aid Protocols
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Exposure Route First Aid Procedure

Move the victim to fresh air immediately. If
breathing is difficult, administer oxygen. If
) breathing has stopped, provide artificial
Inhalation o . : .
respiration using a mechanical device. Do not
use mouth-to-mouth resuscitation. Seek

immediate medical attention.[1][7][12]

Immediately flush the affected area with plenty

) of soap and water for at least 15 minutes while
Skin Contact ) ) )

removing all contaminated clothing and shoes.

Seek immediate medical attention.[1][8]

Immediately flush eyes with plenty of water for

at least 30 minutes, including under the eyelids.
Eye Contact Do not allow the victim to rub their eyes.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][8]

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or

Ingestion water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[8][10]

In case of a fire, use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to
extinguish.[5][9] Wear a self-contained breathing apparatus and full protective gear.[1][5]

Spill and Disposal Plan

Spill Response:
o Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

» Contain: Remove all sources of ignition.[5][10] Prevent further leakage or spillage if it is safe
to do so. Do not let the product enter drains.[8]
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o Absorb: Soak up the spill with an inert absorbent material such as sand, silica gel, acid
binder, or universal binder.[5][10]

o Collect: Use a spark-proof tool to collect the absorbed material and place it into a suitable,
labeled, and closed container for disposal.[12][13]

Disposal:

e Dispose of 2,6-Difluorobenzylamine and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[7][9]

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste and consult relevant regulations for complete and accurate classification.

[7]

Visual Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling 2,6-
Difluorobenzylamine.
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Caption: Workflow for handling 2,6-Difluorobenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-Difluorobenzylamine(69385-30-4)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

2. 2,4-Difluorobenzylamine | C7TH7F2N | CID 2733244 - PubChem
[pubchem.ncbi.nim.nih.gov]

. cdhfinechemical.com [cdhfinechemical.com]

. 2,6-_& & 97% | Sigma-Aldrich [sigmaaldrich.com]

. fishersci.com [fishersci.com]

. 2,6-Difluorobenzylamine 97 69385-30-4 [sigmaaldrich.com]
. fishersci.com [fishersci.com]

. gfl.co.in [gfl.co.in]

© 00 N oo o b~ W

. tcichemicals.com [tcichemicals.com]

10. fishersci.com [fishersci.com]

11. chemimpex.com [chemimpex.com]

12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

13. 2,5-Difluorobenzylamine(85118-06-5)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
2,6-Difluorobenzylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295058#personal-protective-equipment-for-
handling-2-6-difluorobenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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